Cas no 909135-28-0 (3-Benzyl-3-methyl-7-oxo-3-azonia-bicyclo3.3.1nonane bromide)

• Product Name: 3-Benzyl-3-methyl-7-oxo-3-azonia-bicyclo3.3.1nonane bromide
• CAS No: 909135-28-0
• MF: C₁₆H₂₂BrNO
• MW: 324.255983829498
• CID: 2129793
• PubChem ID: 53429588
• Update Time: 2025-10-24

3-Benzyl-3-methyl-7-oxo-3-azonia-bicyclo3.3.1nonane bromide Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-3-Azabicyclo[3.3.1]nonan-7-one
• 3-benzyl-3-azabicyclo[3.3.1]nonane-7-one
• 909135-28-0
• AKOS015950600
• CS-11039
• 3-Benzyl-3-methyl-7-oxo-3-azabicyclo[3.3.1]nonan-3-ium bromide
• AC1743
• 3-BENZYL-3-METHYL-7-OXO-3-AZONIA-BICYCLO[3.3.1]NONANE BROMIDE
• 3-benzyl-3-methyl-3-azoniabicyclo[3.3.1]nonan-7-one;bromide
• 3-Benzyl-3-methyl-7-oxo-3-azonia-bicyclo3.3.1nonane bromide

• Inchi： 1S/C16H22NO.BrH/c1-17(10-13-5-3-2-4-6-13)11-14-7-15(12-17)9-16(18)8-14;/h2-6,14-15H,7-12H2,1H3;1H/q+1;/p-1
• InChI Key： WQOFMIUINIVIEG-UHFFFAOYSA-M
• SMILES： [Br-].O=C1CC2CC(C1)C[N+](C)(CC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 323.08848Da
• Monoisotopic Mass: 323.08848Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

3-Benzyl-3-methyl-7-oxo-3-azonia-bicyclo3.3.1nonane bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Benzyl-3-methyl-7-oxo-3-azonia-bicyclo3.3.1nonane bromide

3-Benzyl-3-methyl-7-oxo-3-azonia-bicyclo[3.3.1]nonane bromide (CAS No. 909135-28-0): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 3-Benzyl-3-methyl-7-oxo-3-azonia-bicyclo[3.3.1]nonane bromide (CAS No. 909135-28-0) stands out as a compound of significant interest. This bicyclic ammonium salt, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery, material science, and synthetic chemistry. The compound's azonia-bicyclo[3.3.1]nonane core, coupled with a benzyl substituent, offers a versatile platform for further chemical modifications and functionalization.

The 3-Benzyl-3-methyl-7-oxo-3-azonia-bicyclo[3.3.1]nonane bromide is often discussed in the context of quaternary ammonium compounds, a class known for their diverse biological and industrial applications. Researchers are particularly intrigued by its potential as a chiral auxiliary or catalyst in asymmetric synthesis, a hot topic in modern organic chemistry. With the growing demand for enantioselective transformations in pharmaceutical manufacturing, compounds like this are increasingly relevant.

One of the most frequently searched questions related to CAS No. 909135-28-0 revolves around its synthetic routes and reactivity. The compound's 7-oxo group introduces a ketone functionality, which can participate in nucleophilic addition reactions, making it a valuable intermediate for constructing complex molecular architectures. Additionally, its bicyclic structure imparts rigidity, which is advantageous in designing molecules with specific stereochemical properties.

Another area of interest is the compound's potential role in green chemistry. As the scientific community shifts toward sustainable practices, researchers are exploring how 3-Benzyl-3-methyl-7-oxo-3-azonia-bicyclo[3.3.1]nonane bromide can be synthesized using eco-friendly methodologies, such as catalytic processes or solvent-free reactions. This aligns with the broader trend of minimizing environmental impact in chemical production.

From a pharmaceutical perspective, the compound's quaternary ammonium moiety suggests potential bioactivity, particularly in targeting ion channels or enzyme inhibition. While detailed pharmacological studies are still underway, its structural features make it a candidate for further investigation in drug development pipelines. This is especially relevant given the current focus on novel drug delivery systems and precision medicine.

In summary, 3-Benzyl-3-methyl-7-oxo-3-azonia-bicyclo[3.3.1]nonane bromide (CAS No. 909135-28-0) is a multifaceted compound with promising applications across multiple disciplines. Its unique bicyclic framework, combined with its reactivity and potential biological activity, makes it a subject of ongoing research and innovation. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing contemporary challenges in chemistry and beyond.